Cas no 25395-31-7 (Diacetin (Mixture) (Technical Grade))

• Product Name: Diacetin (Mixture) (Technical Grade)
• CAS No: 25395-31-7
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• MDL: MFCD00008717
• CID: 52721
• PubChem ID: 87570289
• Update Time: 2024-10-30

Diacetin (Mixture) (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypropane-1,2-diyl diacetate
• 1,2,3-Propanetriol, diacetate
• Glycerol Diacetate
• Diacetin (contains Mono-, Tri-, Glycerol)
• Diacetin
• Diacetin(Technical)
• Glycerol Alpha,Alpha-Diacetate
• 2,3-DIACETIN
• Acetin,di
• Carset 522
• Carset 533
• Carset 555
• di-aceti
• diacetylglycine
• Glycerol α,α'-Diacetate,contains Mono-,Tri
• Hallco C-491
• Glycerol α,α'-Diacetate (contains Mono-, Tri-, Glycerol)
• 1,2,3-Propanetriol diacetate
• 2-(Acetyloxy)-1-(hydroxymethyl)ethyl acetate
• Acetin, di-
• Diacetin FCC
• Diacetin,mixedisomers,tech.60%
• GLYCERIL-ALPHA,ALPHA'-DIACETATE
• GLYCEROLMONO-ANDDIACETATES
• Diacetin (Mixture) (Technical Grade)

• MDL： MFCD00008717
• Inchi： 1S/C7H12O5/c1-5(8)11-3-7(10)4-12-6(2)9/h7,10H,3-4H2,1-2H3
• InChI Key： MPPODKLDCLFLKT-UHFFFAOYSA-N
• SMILES： C(O)(COC(=O)C)COC(=O)C
• BRN： 1706903

Computed Properties

• Exact Mass: 176.06800
• Monoisotopic Mass: 176.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Colorless, transparent, odorless oily liquid, easily hygroscopic.
• Density: 1.17 g/mL at 25 °C(lit.)
• Melting Point: -30 ºC
• Boiling Point: 261°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.440(lit.)
• PH: 5-6 (50g/l, H2O, 20℃)
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: Soluble in water, alcohol, ether, benzene
• PSA: 72.83000
• LogP: -0.52650
• Solubility: It can be miscible with water, alcohol, ester, etc., and partially soluble in ether. Insoluble in benzene, aliphatic hydrocarbons and carbon disulfide. It has little solubility in oils and resins. It can dissolve cellulose ester, shellac, polyvinyl acetate and cellulose ether.
• Merck: 14,2961
• Vapor Pressure: <1 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic

Diacetin (Mixture) (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：AK3325000
• TSCA：Yes
• Storage Condition：易吸潮，密封保存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters